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Compound of Interest

Compound Name: MMP-2 Inhibitor I

Cat. No.: B1662408

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling potent chemical compounds like MMP-2 Inhibitor Il. This
guide provides essential, immediate safety and logistical information, including operational and
disposal plans, to foster a secure research environment. By adhering to these procedural, step-
by-step instructions, your team can confidently handle this inhibitor while minimizing risks.

Hazard Identification and Personal Protective
Equipment

While a comprehensive Safety Data Sheet (SDS) for MMP-2 Inhibitor Il (CAS 869577-51-5) is
not readily available from all suppliers, information from available datasheets and analogous
compounds, such as MMP-2/MMP-9 Inhibitor Il, suggests that this compound should be
handled with care. Potential hazards include acute oral toxicity and adverse effects on the
aguatic environment. Therefore, a cautious approach to handling is warranted.

Personal Protective Equipment (PPE) is the first line of defense. The following PPE is
mandatory when handling MMP-2 Inhibitor Il in both its powdered form and as a solution.
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PPE Component Specification Purpose

Protects skin from direct
contact. When working with
Chemical-resistant nitrile or DMSO solutions, be aware that
Gloves neoprene gloves. DMSO can facilitate the
absorption of chemicals

through the skin.[1]

] Safety glasses with side Protects eyes from dust
Eye Protection _ _
shields or safety goggles. particles and splashes.
] Alab coat or an impervious Protects skin and personal
Body Protection ) o
gown. clothing from contamination.

Recommended when handling
the powdered form to prevent

Respiratory Protection A dust mask or respirator. inhalation. Work in a well-
ventilated area, preferably a
fume hood.[2]

Operational Plan: From Receipt to Application

A systematic approach to handling MMP-2 Inhibitor Il ensures safety at every stage.
1. Receiving and Storage:

o Upon receipt, inspect the container for any damage or leaks.

e The compound is typically shipped at room temperature.[3]

o For long-term storage, keep the container tightly sealed in a cool, dry, and well-ventilated
area at -20°C.[3][4]

2. Weighing and Reconstitution:

o Preparation: Before opening the container, bring it to room temperature to avoid moisture

condensation.
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Weighing: Conduct the weighing of the powdered inhibitor inside a chemical fume hood to
minimize inhalation exposure.

Reconstitution: MMP-2 Inhibitor Il is soluble in DMSO at a concentration of 200 mg/mL.[4]
When preparing a stock solution, add the solvent slowly to the powder.

o Caution with DMSO: DMSO is an excellent solvent but can also penetrate the skin,
carrying dissolved substances with it.[1] Always use appropriate gloves and handle with
care.

. Experimental Use:
When using the inhibitor in experiments, always wear the prescribed PPE.
Avoid direct contact with the skin, eyes, and clothing.
Do not eat, drink, or smoke in the laboratory.

Disposal Plan

Proper disposal of MMP-2 Inhibitor Il and its containers is crucial to prevent environmental
contamination and ensure compliance with regulations.

Solid Waste:

o Collect any unused powdered inhibitor and any materials used for cleaning up spills (e.qg.,
absorbent pads) in a designated, labeled hazardous waste container.

Liquid Waste:

o Solutions containing MMP-2 Inhibitor Il should be collected in a labeled hazardous waste
container. Do not pour down the drain.

Empty Containers:

o Rinse empty containers thoroughly with a suitable solvent (e.g., DMSO followed by
ethanol) and collect the rinsate as hazardous liquid waste. Dispose of the rinsed
containers according to your institution's guidelines.
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» Regulatory Compliance:

o Dispose of all waste in accordance with local, state, and federal regulations.[2]

Key Quantitative Data

Parameter Value Source
CAS Number 869577-51-5 [4]
Molecular Formula C16H17NO6S2 [4]
Molecular Weight 383.44 g/mol [4]
Appearance White solid [4]
Solubility 200 mg/mL in DMSO [4]
Storage Temperature -20°C [31[4]

Safe Handling Workflow
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Safe Handling Workflow for MMP-2 Inhibitor Il
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Caption: Workflow for the safe handling of MMP-2 Inhibitor II.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. MMP-2 Inhibitor Il The MMP-2 Inhibitor II, also referenced under CAS 869577-51-5,
controls the biological activity of MMP-2. This small molecule/inhibitor is primarily used for
Protease Inhibitors applications. | 869577-51-5 [sigmaaldrich.com]

 To cite this document: BenchChem. [Essential Safety and Logistics for Handling MMP-2
Inhibitor Il]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662408#personal-protective-equipment-for-
handling-mmp-2-inhibitor-ii]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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